Cas no 1702-41-6 (Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1))

• Product name: Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1)
• CAS No: 1702-41-6
• MF: C₂₆H₂₄P+
• Molecular Weight: 367.44256
• CID: 177652
• PubChem ID: 494040

Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1) Properties

Names and Identifiers

• Phosphonium,[(3-methylphenyl)methyl]triphenyl-, bromide (1:1)
• (3-methylphenyl)methyl-triphenylphosphanium
• (3-Methylbenzyl)(triphenyl)phosphorane
• (3-Methyl-benzyl)-triphenyl-phosphonium, Bromid
• (3-methyl-benzyl)-triphenyl-phosphonium, bromide
• (m-tolyl)methyltriphenylphosphonium bromide
• 3-methylbenzyltriphenylphosphonium bromide
• AG-E-19503
• CTK4D3534
• NSC78490
• triphenyl(m-methylbenzyl)phosphonium bromide
• Triphenyl(m-xylyl)phosphoniumbromid
• DTXSID00168816
• 1702-41-6
• NSC 78490
• SCHEMBL13249289
• m-tolylmethyl(triphenyl)phosphonium

• Inchi： InChI=1S/C26H24P/c1-22-12-11-13-23(20-22)21-27(24-14-5-2-6-15-24,25-16-7-3-8-17-25)26-18-9-4-10-19-26/h2-20H,21H2,1H3/q+1
• InChIKey： XKZWSRYFZIVDSZ-UHFFFAOYSA-N
• SMILES： CC1C=CC=C(C[P+](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=1

Computed Properties

• 精确分子量: 367.16172
• 同位素质量: 367.162
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 0
• 重原子数量: 27
• 可旋转化学键数量: 5
• 复杂度: 380
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 6.5
• 拓扑分子极性表面积: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• 闪点: °C
• PSA: 0
• LogP: 2.49310